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Compound of Interest

Compound Name: Ethyl 13-docosenoate

Cat. No.: B15156608

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 13-docosenoate, also
known as ethyl erucate. The information is curated for professionals in research and

development, offering detailed physicochemical data, experimental protocols, and insights into
its synthesis and potential biological relevance.

Physicochemical Properties

Ethyl 13-docosenoate is a long-chain fatty acid ethyl ester. Its key physicochemical properties
are summarized in the table below.
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Property Value Source(s)
CAS Number 37910-77-3 [1][2][3]
Molecular Formula C24H4602 [1][4]
Molecular Weight 366.6 g/mol [1]

IUPAC Name ethyl (13Z)-docosenoate [1]

Ethyl erucate, Ethyl (Z)-docos-
Synonyms 13-enoate, cis-13-Docosenoic

acid ethyl ester

[1]5]

Appearance Liquid [3]
Boiling Point 229-230 °C [3]
Flash Point 82.9°C [3]
Density 0.8648 g/cm? at 20 °C [3]
Refractive Index 1.457 [3]
Storage Temperature -20°C [3]

Synthesis of Ethyl 13-docosenoate

Ethyl 13-docosenoate is typically synthesized via the Fischer esterification of erucic acid with

ethanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification

Materials:

Erucic acid

Anhydrous ethanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (for neutralization)
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e Anhydrous magnesium sulfate (for drying)

» Organic solvent for extraction (e.g., diethyl ether or hexane)

Procedure:

 In a round-bottom flask, dissolve erucic acid in an excess of anhydrous ethanol.

e Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

o Reflux the reaction mixture for several hours. The reaction progress can be monitored by
thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.
» Remove the excess ethanol using a rotary evaporator.

o Dissolve the residue in an organic solvent and wash it with a saturated sodium bicarbonate
solution to neutralize the acidic catalyst.

o Wash the organic layer with brine and dry it over anhydrous magnesium sulfate.
« Filter the mixture and evaporate the solvent to obtain the crude ethyl erucate.

e The crude product can be further purified by vacuum distillation or column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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